5-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-N-[1-(pentafluorobenzyl)-1H-pyrazol-4-yl]-1,2-oxazole-3-carboxamide

• Molecular Formula: C19H12F5N7O4
• Molecular Weight: 497.3 g/mol
• IUPAC Name: 5-methyl-4-[(4-nitropyrazol-1-yl)methyl]-N-[1-[(2,3,4,5,6-pentafluorophenyl)methyl]pyrazol-4-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H12F5N7O4/c1-8-11(6-30-5-10(3-26-30)31(33)34)18(28-35-8)19(32)27-9-2-25-29(4-9)7-12-13(20)15(22)17(24)16(23)14(12)21/h2-5H,6-7H2,1H3,(H,27,32)
• InChI Key: KDBRSPMUZVPHDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C(=O)NC2=CN(N=C2)CC3=C(C(=C(C(=C3F)F)F)F)F)CN4C=C(C=N4)[N+](=O)[O-]

Description

5-METHYL-4-[(4-NITRO-1H-PYRAZOL-1-YL)METHYL]-N~3~-[1-(2,3,4,5,6-PENTAFLUOROBENZYL)-1H-PYRAZOL-4-YL]-3-ISOXAZOLECARBOXAMIDE is a complex organic compound featuring multiple functional groups, including pyrazole, nitro, and isoxazole moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-METHYL-4-[(4-NITRO-1H-PYRAZOL-1-YL)METHYL]-N~3~-[1-(2,3,4,5,6-PENTAFLUOROBENZYL)-1H-PYRAZOL-4-YL]-3-ISOXAZOLECARBOXAMIDE typically involves multi-step organic synthesis. A common synthetic route includes:

Formation of the Pyrazole Ring: Starting from appropriate hydrazine derivatives and 1,3-diketones, the pyrazole ring is formed through cyclization reactions.

Nitration: Introduction of the nitro group is achieved via nitration reactions using nitric acid or other nitrating agents.

Isoxazole Formation: The isoxazole ring is synthesized through cyclization of α,β-unsaturated carbonyl compounds with hydroxylamine.

Final Coupling: The final step involves coupling the pyrazole and isoxazole intermediates under conditions that promote amide bond formation, often using coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the synthesis.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The nitro group can undergo reduction to form amines.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas over a palladium catalyst.

Substitution: The pyrazole and isoxazole rings can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas with palladium on carbon, sodium borohydride.

Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products

Reduction of Nitro Group: Formation of corresponding amines.

Substitution Reactions: Formation of various substituted pyrazoles and isoxazoles depending on the reagents used.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, derivatives of this compound are investigated for their potential as enzyme inhibitors or receptor modulators. The presence of multiple functional groups allows for interactions with various biological targets.

Medicine

In medicinal chemistry, this compound is explored for its potential therapeutic properties. Its structural features make it a candidate for the development of new drugs, particularly in the areas of anti-inflammatory and anticancer research.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as high thermal stability or unique electronic characteristics.

Mechanism of Action

The mechanism of action of 5-METHYL-4-[(4-NITRO-1H-PYRAZOL-1-YL)METHYL]-N~3~-[1-(2,3,4,5,6-PENTAFLUOROBENZYL)-1H-PYRAZOL-4-YL]-3-ISOXAZOLECARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The nitro group can participate in redox reactions, while the pyrazole and isoxazole rings can engage in hydrogen bonding and π-π interactions with biological macromolecules. These interactions can modulate the activity of the target proteins, leading to the desired biological effects.

Comparison with Similar Compounds

Similar Compounds

4-Nitro-1H-pyrazole derivatives: These compounds share the pyrazole and nitro functionalities but lack the isoxazole ring.

Isoxazolecarboxamide derivatives: These compounds contain the isoxazole and carboxamide groups but differ in the substituents on the rings.

Uniqueness

The uniqueness of 5-METHYL-4-[(4-NITRO-1H-PYRAZOL-1-YL)METHYL]-N~3~-[1-(2,3,4,5,6-PENTAFLUOROBENZYL)-1H-PYRAZOL-4-YL]-3-ISOXAZOLECARBOXAMIDE lies in its combination of multiple functional groups, which confer a distinct set of chemical and biological properties. This makes it a versatile compound for various applications in research and industry.